Cas no 1935128-59-8 (4-chloro-3,6-dihydro-2H-pyran-3-carbaldehyde)

• Product Name: 4-chloro-3,6-dihydro-2H-pyran-3-carbaldehyde
• CAS No: 1935128-59-8
• MF: C₆H₇ClO₂
• MW: 146.571581125259
• CID: 5247081
• Update Time: 2025-05-19

4-chloro-3,6-dihydro-2H-pyran-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carboxaldehyde, 4-chloro-3,6-dihydro-
• 4-chloro-3,6-dihydro-2H-pyran-3-carbaldehyde

• Inchi： 1S/C6H7ClO2/c7-6-1-2-9-4-5(6)3-8/h1,3,5H,2,4H2
• InChI Key： MNJCXLFOBVUGJO-UHFFFAOYSA-N
• SMILES： C1OCC=C(Cl)C1C=O

Additional information on 4-chloro-3,6-dihydro-2H-pyran-3-carbaldehyde

Recent Advances in the Application of 1935128-59-8 and 4-chloro-3,6-dihydro-2H-pyran-3-carbaldehyde in Chemical Biology and Pharmaceutical Research

The compound 1935128-59-8 and its derivative 4-chloro-3,6-dihydro-2H-pyran-3-carbaldehyde have recently emerged as important building blocks in medicinal chemistry and chemical biology research. These molecules have shown significant potential in drug discovery programs due to their unique structural features that enable diverse chemical modifications. Recent studies have focused on exploring their applications as key intermediates in the synthesis of biologically active compounds targeting various disease pathways.

Structural analysis reveals that 4-chloro-3,6-dihydro-2H-pyran-3-carbaldehyde (CAS: 1935128-59-8) possesses a reactive aldehyde group and a chloro-substituted dihydropyran ring, making it particularly valuable for constructing complex molecular architectures. The compound's versatility has been demonstrated in several synthetic routes, including [3+2] cycloadditions and nucleophilic addition reactions, which are crucial for developing novel pharmacophores.

In recent pharmaceutical applications, researchers have utilized 4-chloro-3,6-dihydro-2H-pyran-3-carbaldehyde as a precursor for developing potential antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in synthesizing novel non-nucleoside reverse transcriptase inhibitors with improved metabolic stability compared to existing therapies. The compound's unique scaffold allowed for optimal positioning of pharmacophoric groups within the target binding pocket.

The synthetic utility of 1935128-59-8 has been further expanded in cancer drug discovery. Several research groups have reported its incorporation into proteolysis targeting chimeras (PROTACs), where it serves as a linker between target protein binders and E3 ubiquitin ligase recruiters. This application capitalizes on the compound's optimal length and flexibility, enabling efficient formation of the ternary complex necessary for targeted protein degradation.

Recent advancements in analytical techniques have facilitated better characterization of 4-chloro-3,6-dihydro-2H-pyran-3-carbaldehyde derivatives. High-resolution mass spectrometry and X-ray crystallography studies have provided detailed insights into the compound's conformational preferences and reactivity patterns. These structural insights are proving invaluable for rational drug design approaches targeting G-protein coupled receptors and various enzymatic systems.

From a safety and pharmacokinetic perspective, preliminary ADME studies on 1935128-59-8 derivatives have shown promising results. The dihydropyran core appears to confer favorable metabolic stability while maintaining sufficient solubility for drug development. Current research is focusing on optimizing the substitution patterns to further improve bioavailability and reduce potential off-target effects.

The commercial availability and scalability of 4-chloro-3,6-dihydro-2H-pyran-3-carbaldehyde synthesis have also improved significantly in recent years. New catalytic methods employing transition metal complexes have increased yields while reducing environmental impact, addressing important considerations for sustainable pharmaceutical manufacturing.

Looking forward, the unique properties of 1935128-59-8 and its derivatives position them as valuable tools for addressing current challenges in drug discovery, particularly in the development of targeted therapies and covalent inhibitors. Ongoing research is exploring their potential in emerging areas such as targeted protein degradation and chemical biology probe development, suggesting these compounds will remain important in pharmaceutical research for years to come.